Cas no 1311643-66-9 (5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro-)
5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro-
- EN300-26686796
- N-(2-cyano-4-methylpentan-2-yl)-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide
- N-(1-cyano-1,3-dimethylbutyl)-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide
- AKOS034762280
- Z981045586
- 1311643-66-9
-
- Inchi: 1S/C17H22N2O2/c1-12(2)10-17(3,11-18)19-16(20)9-13-4-5-15-14(8-13)6-7-21-15/h4-5,8,12H,6-7,9-10H2,1-3H3,(H,19,20)
- InChI Key: JGQRPBKBKUUQTK-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(CC(NC(C#N)(C)CC(C)C)=O)C=C2CC1
Computed Properties
- Exact Mass: 286.168127949g/mol
- Monoisotopic Mass: 286.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.1Ų
5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26686796-0.05g |
N-(1-cyano-1,3-dimethylbutyl)-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide |
1311643-66-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro-
Introduction to 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- (CAS No. 1311643-66-9)
5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- (CAS No. 1311643-66-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- is composed of a benzofuran ring system fused with an acetamide moiety and a cyano-substituted alkyl chain. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an interesting candidate for various biological studies. The benzofuran ring is known for its aromaticity and stability, while the cyano group contributes to the compound's reactivity and potential for forming hydrogen bonds.
In terms of synthesis, 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- can be prepared through a multi-step process involving the reaction of 2,3-dihydrobenzofuran with appropriate acylating agents and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced the number of reaction steps and improved the overall yield.
The biological activities of 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- have been extensively investigated in various preclinical models. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- has also been explored for its neuroprotective effects. Research conducted at the University of California demonstrated that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of mitochondrial function and the inhibition of apoptosis.
In addition to its therapeutic potential, 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- has been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life in vivo, which are desirable attributes for drug development. These characteristics make it an attractive candidate for further clinical evaluation.
The safety profile of 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- has also been assessed in preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.
In conclusion, 5-Benzofuranacetamide, N-(1-cyano-1,3-dimethylbutyl)-2,3-dihydro- (CAS No. 1311643-66-9) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.
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